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Compound of Interest

Compound Name: Antituberculosis agent-10

Cat. No.: B12363638 Get Quote

Essential Safety and Handling Guide for
Antituberculosis Agent-10
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Antituberculosis Agent-10. Adherence to these procedures is essential to ensure personnel

safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Antituberculosis Agent-10 is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. All handling of this compound, particularly in its powdered form,

must be conducted within a certified chemical fume hood or other approved containment

enclosure to prevent inhalation and dissemination.

The following table summarizes the required personal protective equipment (PPE) for handling

Antituberculosis Agent-10.
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PPE Component Specification Purpose

Gloves Nitrile, double-gloved

Prevents skin contact. Double

gloving provides an extra layer

of protection.

Lab Coat
Disposable, solid front with

tight-fitting cuffs

Protects personal clothing and

skin from contamination.

Eye Protection

Chemical splash goggles or

safety glasses with side

shields

Protects eyes from splashes

and airborne particles.

Respiratory Protection
NIOSH-approved N95

respirator or higher

Prevents inhalation of the

powdered compound.

Required for all handling of the

solid form.

Experimental Protocols: Donning and Doffing of
PPE
Strict adherence to the correct sequence of putting on (donning) and taking off (doffing) PPE is

crucial to prevent contamination.

2.1. Donning Protocol

Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

sanitizer.

Lab Coat: Put on a disposable lab coat, ensuring it is fully buttoned or snapped.

Respirator: If handling the powdered form, put on a fit-tested N95 respirator.

Eye Protection: Put on chemical splash goggles or safety glasses.

Gloves: Don the first pair of nitrile gloves, ensuring the cuffs are tucked under the sleeves of

the lab coat. Don the second pair of nitrile gloves over the first pair, extending the cuffs over

the sleeves of the lab coat.
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2.2. Doffing Protocol

The doffing procedure should be performed in a designated area to prevent the spread of

contamination.

Outer Gloves: Remove the outer pair of gloves using a glove-to-glove technique and dispose

of them in the designated hazardous waste container.

Lab Coat: Unbutton or unsnap the lab coat. Carefully roll it outwards and downwards,

avoiding contact with the exterior. Dispose of it in the hazardous waste container.

Eye Protection: Remove eye protection from the back to the front and place it in a

designated area for decontamination or disposal.

Inner Gloves: Remove the inner pair of gloves using a glove-to-glove technique followed by

a skin-to-skin technique and dispose of them in the hazardous waste container.

Respirator: If used, remove the respirator without touching the front and dispose of it in the

hazardous waste container.

Hand Hygiene: Immediately and thoroughly wash hands with soap and water.

Operational and Disposal Plans
The following diagrams illustrate the standard workflow for handling Antituberculosis Agent-
10 and the proper disposal plan for all generated waste.
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Caption: Workflow for Handling Antituberculosis Agent-10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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